2-[4,6-dioxo-5-(2-phenylethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(2-phenylethyl)-4aH-[1]benzofuro[3,2-d]pyrimidin-1-ium-1-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H22FN3O5/c1-35-22-12-11-18(15-20(22)28)29-23(32)16-31-24-19-9-5-6-10-21(19)36-25(24)26(33)30(27(31)34)14-13-17-7-3-2-4-8-17/h2-12,15,25H,13-14,16H2,1H3/p+1
• InChI Key: SUBBRQXMIJZWOA-UHFFFAOYSA-O
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C[N+]2=C3C(C(=O)N(C2=O)CCC4=CC=CC=C4)OC5=CC=CC=C53)F
• Molecular Formula: C27H23FN3O5+
• Molecular Weight: 488.5 g/mol

Description

2-[4,6-dioxo-5-(2-phenylethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H22FN3O5 and its molecular weight is 487.487. The purity is usually 95%.
BenchChem offers high-quality 2-[4,6-dioxo-5-(2-phenylethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4,6-dioxo-5-(2-phenylethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

One study investigated the effects of FK317, a novel anticancer agent, on the survival time of mice bearing B16BL6 melanoma and Lewis lung carcinoma. The treatment with FK317 resulted in a significant prolongation of survival time in both tumor models, suggesting its potential therapeutic utility for cancer chemotherapy (Inami et al., 2002).

Synthesis and Molecular Structure

Another study focused on the synthesis and molecular structure of a substituted 8-oxa-10-azatricyclo[7.3.1.0]tridecatetraene, highlighting the methodologies for creating complex organic frameworks and understanding their structural properties through x-ray crystallography (Soldatenkov et al., 1996).

Green Chemistry Approaches

Research into environmentally friendly synthesis of potential analgesic and antipyretic compounds demonstrates the application of green chemistry principles in the development of pharmaceuticals. This study developed synthetic routes for creating acetamide derivatives, showcasing the importance of sustainable practices in chemical synthesis (Reddy et al., 2014).

Drug Design and Discovery

A study on the green approach for drug design and discovery of paracetamol analogues as potential analgesic and antipyretic agents illustrates the process of creating new drugs from existing ones by modifying their chemical structures to enhance efficacy and reduce side effects (Reddy et al., 2014).